(S)-Isopropyloxirane

• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: (2S)-2-propan-2-yloxirane
• InChI: InChI=1S/C5H10O/c1-4(2)5-3-6-5/h4-5H,3H2,1-2H3/t5-/m1/s1
• InChI Key: REYZXWIIUPKFTI-RXMQYKEDSA-N
• SMILES: CC(C)C1CO1
• Isomeric SMILES: CC(C)[C@H]1CO1

Description

(S)-Isopropyloxirane (CAS 55123-01-8) is a chiral epoxide with the molecular formula C₅H₁₀O and a molecular weight of 86.13 g/mol . Its structure consists of a three-membered oxirane ring substituted with an isopropyl group at the (S)-configured carbon. The chirality of this compound makes it critical for stereospecific reactions in organic synthesis, particularly in pharmaceuticals and agrochemicals . Epoxides like (S)-Isopropyloxirane are highly reactive due to ring strain, enabling nucleophilic ring-opening reactions under acidic or basic conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Enantiomeric Comparison: (S)- vs. (R)-Isopropyloxirane

• Key Difference : The enantiomers differ only in their spatial configuration. (R)-Isopropyloxirane has been used in Cu(I)-catalyzed boration reactions to synthesize enantiomerically pure vinylboranes, demonstrating the importance of stereochemistry in directing synthetic pathways .
• Chromatographic Behavior: (S)-Isopropyloxirane exhibits a temperature-dependent reversal of elution order in chiral chromatography. Its inversion temperature (Tiso) is 64°C on nickel(II) bis(3-heptafluorobutanoyl-10-ethylidene-(1S)-camphorate), which is lower than other alkyloxiranes .

Alkyl-Substituted Oxiranes

The steric and electronic effects of substituents significantly influence reactivity and physical properties:

Property	(S)-Isopropyloxirane	Methyloxirane	tert-Butyloxirane
Ring Strain	High	High	Moderate
Hydrolysis Rate	Moderate	Fast	Slow (steric hindrance)
Oligomerization	Cyclic oligomers	Linear polymers	Cyclic tetramers

Data adapted from and

• Hydrolysis : The isopropyl group in (S)-Isopropyloxirane provides moderate steric hindrance, resulting in a slower hydrolysis rate compared to methyloxirane but faster than tert-butyloxirane .
• Ring Strain : High ring strain in (S)-Isopropyloxirane and methyloxirane enhances reactivity in nucleophilic attacks, while tert-butyloxirane’s bulkier group reduces strain .

Functionalized Oxiranes

(a) Halogenated Analogs

• Ethyl 2-(3-(4-chlorophenyl)propyl)oxirane-2-carboxylate : The chlorophenyl group increases binding affinity and reactivity compared to bromo or fluoro analogs, highlighting substituent-dependent electronic effects .

(b) Sulfonyl and Aromatic Derivatives

• 2-(2-(Methylsulfonyl)phenyl)oxirane : The methylsulfonyl group enhances electronic withdrawal, increasing reactivity in electrophilic substitutions compared to simpler phenyloxiranes .
• 2-[(2-Isopropyl-5-methylphenoxy)methyl]oxirane: The aromatic substituent imparts stability and unique interactions in medicinal chemistry, distinguishing it from aliphatic oxiranes .

Unique Physical and Chemical Properties

• Thermal Stability : Compared to glycidyl ether derivatives (e.g., Oxirane, [(1-methylethoxy)methyl]), (S)-Isopropyloxirane is less thermally stable due to its simpler structure .